4-Chloro-6-methyl-3-nitroquinoline

• Molecular Formula: C10H7ClN2O2
• Molecular Weight: 222.63 g/mol
• IUPAC Name: 4-chloro-6-methyl-3-nitroquinoline
• InChI: InChI=1S/C10H7ClN2O2/c1-6-2-3-8-7(4-6)10(11)9(5-12-8)13(14)15/h2-5H,1H3
• InChI Key: AEVHCQGUOFFWAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CN=C2C=C1)[N+](=O)[O-])Cl

Description

4-Chloro-6-methyl-3-nitroquinoline is a useful research compound. Its molecular formula is C10H7ClN2O2 and its molecular weight is 222.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-6-methyl-3-nitroquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-6-methyl-3-nitroquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6-Methyl-3-nitroquinolin-4-ol (Compound of step 2, 610 mg) in POCl3 (5 mL) was stirred for 45 min at 120° C. The mixture was cooled to RT and poured slowly into ice-water. The precipitate was filtered, washed with ice-cold water and dissolved in CH2Cl2. The organic phase was washed with cold brine, and the aqueous phase was discarded. After drying over Na2SO4, the organic solvent was evaporated to dryness to obtain the title compound. Yield: 600 mg (90%); 1HNMR (DMSO-d6, 300 MHz: δ 9.299 (s, 1H), 8.192 (s, 1H,), 8.096-8.124 (d, 1H, J=8.4 Hz), 7.893-7.927 (dd, 1H, J=8.4 Hz, 1.8 Hz), 2.604 (s, 3H).